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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity of novel

phosphoropiperididate compounds, a class of organophosphorus molecules incorporating a

piperidine moiety. This document details their potential as therapeutic agents, focusing on their

anticancer properties, mechanisms of action, and the experimental methodologies used for

their evaluation.

Introduction to Phosphoropiperididates
Phosphoropiperididates are a unique class of compounds characterized by a phosphorus

atom bonded to a piperidine ring, often as part of a phosphoramidate or similar linkage. The

piperidine ring is a prevalent scaffold in medicinal chemistry, known to impart favorable

pharmacokinetic properties to drug candidates. Its combination with a phosphate group offers

the potential for novel biological activities, particularly in the realm of anticancer and enzyme-

inhibiting agents. Research in this area explores how the unique structural features of

phosphoropiperididates can be harnessed to develop targeted therapies.
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While specific data on "phosphoropiperididate" compounds is limited in publicly available

research, the broader class of piperidine derivatives has demonstrated significant potential in

cancer therapy. The piperidine moiety is a key component in numerous anticancer agents.

Studies on various piperidine-containing molecules have revealed their ability to induce

apoptosis and inhibit cancer cell proliferation across a range of cell lines.

Quantitative Cytotoxicity Data
The following table summarizes the growth inhibitory (GI50) values for a series of 25

functionalized piperidine derivatives against various human cancer cell lines, demonstrating the

potent anticancer activity within this class of compounds.

Comp
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1 >100 >100 >100 89.1 >100 6.3 >250 >39.7

2 87.1 79.4 63.1 56.2 89.1 25.1 >250 >10.0

3 >100 >100 >100 >100 >100 19.9 >250 >12.6

7 >100 >100 >100 >100 >100 22.4 >250 >11.2

10 70.8 63.1 50.1 44.7 79.4 17.8 >250 >14.0

16 >100 >100 >100 >100 >100 25.0 >250 >10.0

21 >100 >100 >100 >100 >100 12.6 >250 >19.8

22 >100 >100 >100 >100 >100 15.8 >250 >15.8

25 93.3 81.3 70.8 63.1 91.2 6.4 >250 >39.1

DOX 0.03 0.05 0.45 0.04 0.22 0.10 0.08 0.8

GI50 values are in µg/mL. DOX (Doxorubicin) is a reference drug. Data extracted from a study

on highly functionalized piperidines.[1]
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Mechanism of Action: Induction of Apoptosis
Organophosphorus compounds, the broader class to which phosphoropiperididates belong,

are known to induce apoptosis, or programmed cell death, in cancer cells.[2] The apoptotic

process is a critical target in cancer therapy, and its induction is a key mechanism for many

successful chemotherapeutic agents. The MAPK signaling pathways, which regulate cell

growth, differentiation, and apoptosis, are often modulated by organophosphorus compounds.

[3]

Key Apoptotic Pathways
The induction of apoptosis by piperidine-containing compounds can occur through various

signaling cascades, often involving the activation of caspases, a family of proteases that

execute the apoptotic program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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